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Compound of Interest

Compound Name: 25C-NB30OMe hydrochloride

Cat. No.: B593412

FOR IMMEDIATE IMPLEMENTATION BY RESEARCH, SCIENTIFIC, AND DRUG
DEVELOPMENT PROFESSIONALS

This document provides crucial safety and logistical guidance for the handling of 25C-NB30OMe
hydrochloride, a potent phenethylamine derivative. Adherence to these protocols is essential
to mitigate risks and ensure a safe laboratory environment. The extreme potency of NBOMe
compounds necessitates stringent safety measures, as adverse health effects, including
overdose, can occur at very low doses.

Personal Protective Equipment (PPE): A Multi-
Layered Defense

A comprehensive PPE strategy is mandatory when handling 25C-NB30OMe hydrochloride in
any form, particularly as a powder. The following table summarizes the required equipment,
which should be selected and used in accordance with a formal risk assessment.
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PPE Category

Recommended Items

Key Specifications &
Rationale

Respiratory Protection

Fitted N100, R100, or P100
filtering facepiece respirator or
an elastomeric half-mask
respirator with N100, R100, or
P100 filters. A Powered Air-
Purifying Respirator (PAPR)
with a high-efficiency
particulate air (HEPA) filter is
recommended for procedures
with a high risk of

aerosolization.

To prevent inhalation of
aerosolized particles of the
highly potent compound. The
choice of respirator should be
based on a thorough risk
assessment of the planned
procedure. All respirator use
must be in the context of a
comprehensive respiratory
protection program, including
medical clearance, training,
and fit-testing, as per OSHA
standard 29 CFR 1910.134.

Hand Protection

Double gloving with nitrile

gloves.

While specific breakthrough
time data for 25C-NB30OMe
hydrochloride is not available,
nitrile gloves are
recommended for protection
against dermal exposure.
Double gloving provides an
additional layer of safety.
Gloves should be changed
immediately if contamination is
suspected. For tasks with a
higher risk of splashes,
consider using thicker,

chemical-resistant gloves.

Eye Protection

Non-vented or indirectly
vented chemical splash
goggles. A full-face respirator
provides both eye and

respiratory protection.

To protect against ocular
exposure to powders or
liquids. Safety glasses do not
provide adequate protection

from splashes or aerosols.
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] A disposable, fluid-resistant lab  To prevent contamination of
Body Protection ] ]
coat or coveralls. personal clothing and skin.

Closed-toe shoes. Shoe
) covers should be considered To protect against spills and
Foot Protection ] ) ) )
for procedures with a high risk dropped items.

of spills.

Experimental Protocol: Safe Handling of 25C-
NB3OMe Hydrochloride

The following is a step-by-step protocol for the safe handling of 25C-NB30OMe hydrochloride
during a typical laboratory procedure, such as preparing a stock solution.

Pre-Experiment Preparations:

o Designated Area: All work with 25C-NB30OMe hydrochloride must be conducted in a
designated area within a certified chemical fume hood.

o Decontamination Supplies: Ensure that decontamination solutions (e.g., 10% bleach
solution, soap and water) and hazardous waste containers are readily accessible.

e PPE Donning: Put on all required PPE as outlined in the table above before entering the
designated handling area.

Handling Procedure:
» Weighing:

o Carefully weigh the required amount of 25C-NB30OMe hydrochloride powder in a tared,
disposable weigh boat inside the chemical fume hood.

o Use anti-static tools to minimize the dispersal of the powder.
¢ Dissolving:

o Gently add the solvent to the weigh boat containing the powder.
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o Use a pipette to transfer the resulting solution to the desired container.

o Rinse the weigh boat with a small amount of solvent and add the rinse to the final
container to ensure a complete transfer.

o Post-Handling:

o Securely cap and label the container with the compound's name, concentration, date, and
appropriate hazard warnings.

o Decontaminate all surfaces and equipment used in the procedure.

o Dispose of all contaminated disposable items (e.g., weigh boats, pipette tips, gloves) in a
designated hazardous waste container.

o Carefully remove PPE, avoiding self-contamination, and dispose of it in the designated
hazardous waste.

o Thoroughly wash hands and forearms with soap and water after removing PPE.

Operational and Disposal Plans: A Clean and Safe
Workspace

Decontamination:

e Routine Decontamination: At the end of each work session, decontaminate all surfaces
within the designated handling area (e.g., fume hood sash, work surface, and any equipment
used) with a 10% bleach solution followed by a water rinse, or with soap and water.[1]

o Spill Cleanup: In the event of a spill, immediately alert others in the area. Wearing
appropriate PPE, cover the spill with an absorbent material. Gently apply a 10% bleach
solution and allow for a contact time of at least 30 minutes before cleaning the area and
disposing of all materials as hazardous waste.

Disposal:
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+ All waste contaminated with 25C-NB3OMe hydrochloride, including excess compound,
solutions, contaminated labware, and used PPE, must be disposed of as hazardous
chemical waste in accordance with local, state, and federal regulations.[2][3]

+ Do not dispose of this material down the drain or in the regular trash.

Visualization of Safety Protocols

Logical Relationship for PPE Selection

Required PPE
Minimum:
PPE Selection Lab Coat, Gloves,
Safety Goggles
- Low Risk
Low "1 (e.g., handling sealed vials)
Risk Assessment
Moderate:
Start: Planned Procedure with — Assess Risk of | | Moderate » Moderate Risk Lab Coat, Double Gloves,
25C-NB30Me Hydrochloride 7| Aerosolization/Splash (e.g., preparing dilute solutions) Chemical Goggles,
Half-Mask Respirator (N100)
High
High Risk
"1 (e.g., weighing powder)

High:
Disposable Coveralls,

Double Gloves, Face Shield,
PAPR or Full-Face Respirator

Click to download full resolution via product page

Caption: PPE selection workflow based on risk assessment.
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This comprehensive guide is intended to serve as a foundation for the safe handling of 25C-
NB3OMe hydrochloride. It is imperative that all personnel receive training on these
procedures and that a culture of safety is maintained in the laboratory at all times. Always
consult your institution's Environmental Health and Safety (EHS) department for specific
guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Research: A Comprehensive Guide to
Handling 25C-NB30OMe Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593412#personal-protective-equipment-for-handling-
25c-nb3ome-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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